Cas no 58943-42-3 ( )

• Product Name: &nbsp
• CAS No: 58943-42-3
• MF: C₁₆H₁₄N₄O₂S₂
• MW: 358.437960147858
• CID: 949340
• PubChem ID: 324108
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 58943-42-3
• NSC-288050
• NSC288050
• 2-(benzo[d]thiazol-2-ylthio)-N-(2-(hydrazine carbonyl)phenyl)acetamide
• 2-[(1,3-Benzothiazol-2-yl)sulfanyl]-N-[2-(hydrazinecarbonyl)phenyl]acetamide
• DTXSID20314752
•  

• Inchi： 1S/C16H14N4O2S2/c17-20-15(22)10-5-1-2-6-11(10)18-14(21)9-23-16-19-12-7-3-4-8-13(12)24-16/h1-8H,9,17H2,(H,18,21)(H,20,22)
• InChI Key： VYJUYYZPAAENAK-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC(NC1C=CC=CC=1C(NN)=O)=O

Computed Properties

• Exact Mass: 358.05602
• Monoisotopic Mass: 358.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 97.11